Cas no 25357-81-7 (3-(1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxan-3-yl)propan-1-amine)

• Product Name: 3-(1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxan-3-yl)propan-1-amine
• CAS No: 25357-81-7
• MF: C₁₂H₃₅NO₃Si₄
• MW: 353.753207445145
• MDL: MFCD00054848
• CID: 282256
• PubChem ID: 329748758
• Update Time: 2025-07-25

3-(1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxan-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxan-3-yl)propan-1-amine
• 1-Propanamine,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]-
• 3-tris(trimethylsilyloxy)silylpropan-1-amine
• 3-Aminopropyltris(trimethylsiloxy)silane
• 3-Methyl-isonicotinicacid
• FS-5355
• DTXSID50948201
• 25357-81-7
• 1-Propanamine, 3-(3,3,3-trimethyl-1,1-bis((trimethylsilyl)oxy)disiloxanyl)-
• AKOS016013068
• MFCD00054848
• J-511724
• 3-[Tris(trimethylsiloxy)silyl]propylamine
• 3-{1,1,1,5,5,5-Hexamethyl-3-[(trimethylsilyl)oxy]trisiloxan-3-yl}propan-1-amine
• 1-Propanamine, 3-(3,3,3-trimethyl-1,1-bis((trimethylsilyl)oxy)-1-disiloxanyl)-
• 3-aminopropyl[tris(trimethylsilyloxy)]silane
• 3-aminopropyltris(trimethyl-siloxy)silane
• SCHEMBL303927
• 1-Propanamine, 3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]disiloxanyl]-
• (3-Aminopropyl)tris(trimethylsiloxy)silane
• KCJAIHQXOQUWTI-UHFFFAOYSA-N
• (3-Aminopropyl)tris(trimethylsiloxy)silane, technical, >=95% (GC)
• 3-AMINOPROPYLTRIS(TRIMETHYLSILOXY)SILANE, 95%
• S00850
• 4-(3-AMINOPROPYL)-2,2,6,6-TETRAMETHYL-4-[(TRIMETHYLSILYL)OXY]-3,5-DIOXA-2,4,6-TRISILAHEPTANE
• DB-424585

• MDL： MFCD00054848
• Inchi： 1S/C12H35NO3Si4/c1-17(2,3)14-20(12-10-11-13,15-18(4,5)6)16-19(7,8)9/h10-13H2,1-9H3
• InChI Key： KCJAIHQXOQUWTI-UHFFFAOYSA-N
• SMILES： [Si](CCCN)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 353.16900
• Monoisotopic Mass: 353.16940012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 0.891 g/mL at 20 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 152 °C
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: n20/D 1.413(lit.)
• PSA: 53.71000
• LogP: 4.52890
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxan-3-yl)propan-1-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxan-3-yl)propan-1-amine

3-(1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxan-3-yl)propan-1-amine (CAS No. 25357-81-7): A Versatile Silicone-Based Amine for Advanced Applications

The compound 3-(1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxan-3-yl)propan-1-amine (CAS No. 25357-81-7) is a highly specialized silicone-based amine that has garnered significant attention in industries ranging from cosmetics to advanced materials. Its unique molecular structure, combining trisiloxane backbones with a terminal amine group, enables exceptional performance in surface modification, adhesion promotion, and compatibility enhancement. This article delves into its properties, applications, and relevance to current technological trends, addressing common queries from researchers and formulators.

One of the most notable features of 3-(1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxan-3-yl)propan-1-amine is its dual functionality. The silicone segment provides hydrophobicity, thermal stability, and flexibility, while the amine group offers reactivity for covalent bonding or electrostatic interactions. This makes it invaluable in personal care formulations, where it enhances the spreadability and longevity of products like hair conditioners and skin creams. Recent searches on platforms like Google Scholar highlight growing interest in "silicone amines for sustainable cosmetics," reflecting the compound's alignment with eco-friendly trends.

In the realm of materials science, this compound is frequently explored for its role in nanocomposites and hybrid coatings. Its ability to act as a coupling agent between organic and inorganic phases addresses a key challenge in developing high-performance materials. For instance, queries such as "silicone amines for anti-fouling coatings" or "improving nanoparticle dispersion with amines" underscore its relevance in cutting-edge research. The trimethylsilyloxy moiety further enhances its solubility in non-polar matrices, a feature often cited in patents related to optical resins and electronic encapsulants.

From a synthetic perspective, CAS No. 25357-81-7 is often synthesized via hydrosilylation reactions, a topic frequently searched by chemists seeking "efficient routes to functionalized silicones." Its stability under mild conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) align with the demand for sustainable manufacturing processes. Additionally, its low volatility and minimal environmental impact, as per recent regulatory assessments, make it a preferred choice over traditional amine modifiers.

Looking ahead, the compound's potential in biomedical applications is being actively investigated. Searches like "silicone amines for drug delivery" or "biofunctional surfaces" highlight its promise in creating biocompatible interfaces. Its trisiloxane core may also play a role in flexible electronics, a hotspot for innovation. As industries prioritize multifunctional additives, 3-(1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)trisiloxan-3-yl)propan-1-amine stands out as a versatile solution bridging performance and sustainability.